2-Propanol, 1-chloro-3-iodo-, (2S)-
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Description
2-Propanol, 1-chloro-3-iodo-, (2S)- is a useful research compound. Its molecular formula is C3H6ClIO and its molecular weight is 220.43. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis
The compound serves as a chiral intermediate in the synthesis of antidepressant drugs, showcasing its critical role in pharmaceutical research. Specifically, the use of Saccharomyces cerevisiae reductase for the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol demonstrates high enantioselectivity, making it a valuable process in drug development (Y. Choi et al., 2010).
Fluorous Chemistry
The compound is instrumental in fluorous chemistry, particularly in creating building blocks for further chemical synthesis. The study on 3-(Perfluoroalkyl)propanols, obtained through controlled radical addition to allyl alcohol and subsequent reduction, highlights its utility in producing high-purity fluorous compounds in significant quantities (J. Rábai et al., 2007).
Environmental Bioremediation
Research into degrading chloropropanols, chemically related compounds, emphasizes the environmental significance of understanding and utilizing such molecules. Isolating bacteria capable of mineralizing 2,3-dichloro-1-propanol, a stable and challenging-to-degrade isomer, offers insights into bioremediation techniques that could potentially apply to related compounds (A. Effendi et al., 2000).
Molecular Interaction Studies
The dielectric relaxation study of mixtures involving chloroaniline and propanol derivatives provides a fundamental understanding of molecular interactions, vital for the development of advanced materials and the study of solvent effects in chemical reactions (V. A. Rana et al., 2003).
Properties
IUPAC Name |
(2S)-1-chloro-3-iodopropan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6ClIO/c4-1-3(6)2-5/h3,6H,1-2H2/t3-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNKLXTNMYBPXIB-VKHMYHEASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CI)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H](CI)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6ClIO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.44 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.